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Compound of Interest

Compound Name: Mivotilate

Cat. No.: B8069014 Get Quote

Disclaimer: Mivotilate (CAS: 130112-42-4) is a research chemical.[1] The toxicological

properties of this specific material have not been thoroughly investigated.[2] This guide is

based on general best practices for laboratory chemical waste disposal and information

extrapolated from safety data sheets for analogous compounds. Always consult your

institution's Environmental Health & Safety (EHS) office for specific disposal requirements in

your location.

This document provides essential safety and logistical information for the proper disposal of

Mivotilate, ensuring the safety of laboratory personnel and compliance with regulatory

standards.

Mivotilate Safety & Physical Properties
Proper handling and disposal begin with understanding the substance's properties. While a

complete, verified safety data sheet for Mivotilate is not widely available, the following table

summarizes key data points based on its chemical structure and analogous compounds.
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Property Value Citation

Molecular Formula C12H14N2O3S3 [1]

Molecular Weight 330.45 g/mol [1]

Physical State
Assumed to be Liquid or Solid

at room temperature

Solubility
Assumed to be insoluble or

poorly soluble in water
[3]

pH No information available

Flash Point
Assumed to be a flammable

liquid and vapor

Primary Hazards
Assumed to cause skin and

serious eye irritation

Personal Protective Equipment (PPE) & Handling
Before beginning any disposal procedure, ensure all personnel are equipped with the

appropriate PPE.

Hand Protection: Wear compatible chemical-resistant gloves.

Eye/Face Protection: Use chemical safety goggles and a face shield.

Skin and Body Protection: Wear a lab coat or apron.

Respiratory Protection: All handling of Mivotilate waste should occur within a certified

chemical fume hood to avoid inhalation of vapors.

Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Do not get in eyes, on skin, or on clothing.
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Wash hands and any exposed skin thoroughly after handling.

Use spark-proof tools and explosion-proof equipment, as the substance may be flammable.

Step-by-Step Mivotilate Disposal Protocol
Follow this procedure for the safe collection and disposal of Mivotilate waste.

Step 1: Waste Segregation

DO NOT drain dispose of Mivotilate or its solutions.

Dedicate a specific, compatible waste container solely for Mivotilate waste. Recommended

container materials are glass or polyethylene.

Segregate Mivotilate waste from other waste streams. Do not mix with other chemicals

unless part of an approved neutralization protocol.

Step 2: Waste Collection

Collect all Mivotilate waste, including pure substance, contaminated solutions, and rinsate

from cleaning contaminated glassware, in the designated hazardous waste container.

The container must be in good condition, leak-proof, and have a tightly sealing screw-top

cap.

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory. The SAA should be a secondary containment bin to prevent spills.

Keep the waste container closed at all times except when adding waste.

Step 3: Labeling

Immediately label the waste container using your institution's official hazardous waste label.

The label must include:

The words "Hazardous Waste"
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The full chemical name: "Mivotilate"

The specific hazards (e.g., "Flammable," "Irritant")

An accurate estimation of the concentration and volume of the contents.

The date accumulation started.

Step 4: Arranging for Pickup

Do not allow waste to accumulate for more than 150 days or once the container is 3/4 full.

Contact your institution's EHS department or hazardous waste management provider to

schedule a pickup.

Provide them with the information from the waste label.

Step 5: Decontamination of Empty Containers

A container is not considered "empty" until it has been triple-rinsed.

The rinsate from this process is also considered hazardous waste and must be collected in

your Mivotilate waste container.

Once triple-rinsed, the original Mivotilate container can be disposed of in the appropriate

glass or plastic recycling stream after the label has been completely defaced or removed.

Experimental Protocol: Spill Neutralization
This protocol details the immediate actions required for a minor Mivotilate spill inside a

chemical fume hood.

Methodology:

Alert Personnel: Immediately alert others in the lab.

Ensure Ventilation: Confirm the fume hood is drawing properly.
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Contain Spill: Use a universal chemical absorbent material or spill pads to absorb the spilled

liquid. Do not use combustible materials like paper towels if the substance is a strong

oxidizer.

Application of Absorbent: Apply the absorbent from the outside edge of the spill towards the

center to prevent spreading.

Collection: Once fully absorbed, carefully collect the contaminated absorbent using spark-

proof tools (e.g., plastic scoop).

Disposal: Place the collected material into your designated Mivotilate hazardous waste

container.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., ethanol or isopropanol),

collecting the wipe as hazardous waste. Follow with a final wipe down using soap and water.

Report: Report the spill to the laboratory supervisor and your institution's EHS office,

regardless of size.

Mivotilate Disposal Workflow
The following diagram illustrates the decision-making process for handling Mivotilate waste.
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Caption: Workflow for the safe collection and disposal of Mivotilate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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